2-Cyano-3-{5-[(4,6-dimethyl-2-pyrimidinyl)sulfanyl]-2-furyl}acrylamide

• Molecular Formula: C14H12N4O2S
• Molecular Weight: 300.34 g/mol
• IUPAC Name: (E)-2-cyano-3-[5-(4,6-dimethylpyrimidin-2-yl)sulfanylfuran-2-yl]prop-2-enamide
• InChI: InChI=1S/C14H12N4O2S/c1-8-5-9(2)18-14(17-8)21-12-4-3-11(20-12)6-10(7-15)13(16)19/h3-6H,1-2H3,(H2,16,19)/b10-6+
• InChI Key: XZEPOCHONVBTPU-UXBLZVDNSA-N
• Isomeric SMILES: CC1=CC(=NC(=N1)SC2=CC=C(O2)/C=C(\C#N)/C(=O)N)C
• SMILES: CC1=CC(=NC(=N1)SC2=CC=C(O2)C=C(C#N)C(=O)N)C

Description

2-Cyano-3-{5-[(4,6-dimethyl-2-pyrimidinyl)sulfanyl]-2-furyl}acrylamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a variety of fields.

Mechanism of Action

The mechanism of action of 2-Cyano-3-{5-[(4,6-dimethyl-2-pyrimidinyl)sulfanyl]-2-furyl}acrylamide is not fully understood. However, it is believed that the compound works by inhibiting certain enzymes that are involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that 2-Cyano-3-{5-[(4,6-dimethyl-2-pyrimidinyl)sulfanyl]-2-furyl}acrylamide has a variety of biochemical and physiological effects. These include the inhibition of cancer cell growth, the induction of apoptosis (programmed cell death), and the inhibition of angiogenesis (the formation of new blood vessels).

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-Cyano-3-{5-[(4,6-dimethyl-2-pyrimidinyl)sulfanyl]-2-furyl}acrylamide in lab experiments is its anti-cancer properties. This makes it a valuable tool for researchers studying cancer. However, one limitation of this compound is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in experiments.

Future Directions

There are a number of future directions for research involving 2-Cyano-3-{5-[(4,6-dimethyl-2-pyrimidinyl)sulfanyl]-2-furyl}acrylamide. One area that warrants further investigation is the compound's potential as a cancer therapy. Researchers could explore ways to optimize the compound's anti-cancer properties and develop new therapies based on these findings. Additionally, researchers could investigate the compound's potential in other areas, such as inflammation and autoimmune diseases.

Synthesis Methods

The synthesis of 2-Cyano-3-{5-[(4,6-dimethyl-2-pyrimidinyl)sulfanyl]-2-furyl}acrylamide can be achieved through a variety of methods. One common method involves the reaction of 2-furylamine with 4,6-dimethyl-2-thiouracil, followed by reaction with acryloyl chloride and cyanogen bromide. This method has been shown to be effective in producing high yields of the compound.

Scientific Research Applications

2-Cyano-3-{5-[(4,6-dimethyl-2-pyrimidinyl)sulfanyl]-2-furyl}acrylamide has been used in a variety of scientific research applications. One area of research where this compound has been particularly useful is in the study of cancer. Studies have shown that this compound has anti-cancer properties, making it a potential candidate for the development of new cancer therapies.